Cas no 1994519-00-4 (ethyl 2-(1-amino-3,3-dimethylcyclobutyl)acetate)

• Product Name: ethyl 2-(1-amino-3,3-dimethylcyclobutyl)acetate
• CAS No: 1994519-00-4
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 6108868
• PubChem ID: 165520678
• Update Time: 2025-07-18

ethyl 2-(1-amino-3,3-dimethylcyclobutyl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(1-amino-3,3-dimethylcyclobutyl)acetate
• EN300-1287727
• 1994519-00-4

• Inchi： 1S/C10H19NO2/c1-4-13-8(12)5-10(11)6-9(2,3)7-10/h4-7,11H2,1-3H3
• InChI Key： VNKQLKGZYZRMKT-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1(CC(C)(C)C1)N)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3Ų

Additional information on ethyl 2-(1-amino-3,3-dimethylcyclobutyl)acetate

Introduction to Ethyl 2-(1-amino-3,3-dimethylcyclobutyl)acetate (CAS No. 1994519-00-4)

Ethyl 2-(1-amino-3,3-dimethylcyclobutyl)acetate, identified by its CAS number 1994519-00-4, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable subject for further investigation and potential applications in drug development and biochemical studies.

The molecular structure of ethyl 2-(1-amino-3,3-dimethylcyclobutyl)acetate features a cyclobutyl ring substituted with an amino group and two methyl groups, which contributes to its distinct chemical behavior. The presence of the amino group at the position 1 of the cyclobutyl ring enhances its reactivity, allowing it to participate in various chemical transformations that are useful in synthetic chemistry and medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that can serve as intermediates or lead molecules in the synthesis of bioactive agents. The structural features of ethyl 2-(1-amino-3,3-dimethylcyclobutyl)acetate make it a promising candidate for such applications. Specifically, the cycloalkyl moiety and the amino group provide multiple sites for functionalization, enabling the design of derivatives with tailored biological activities.

One of the most compelling aspects of this compound is its potential role in the development of new therapeutic agents. The cyclobutyl ring is known to enhance metabolic stability and bioavailability, which are critical factors in drug design. Additionally, the amino group can be further modified to introduce various pharmacophores that target specific biological pathways. This flexibility makes ethyl 2-(1-amino-3,3-dimethylcyclobutyl)acetate a versatile building block for medicinal chemists.

Recent studies have highlighted the importance of cycloalkyl-containing compounds in drug discovery. These molecules often exhibit improved pharmacokinetic properties compared to their acyclic counterparts. For instance, studies have shown that cycloalkyl groups can enhance binding affinity to biological targets and reduce susceptibility to metabolic degradation. The work of several research groups has demonstrated that incorporating such motifs into drug candidates can lead to more effective and durable therapeutic outcomes.

The synthesis of ethyl 2-(1-amino-3,3-dimethylcyclobutyl)acetate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The key steps typically include the formation of the cyclobutyl ring, followed by functionalization with an amino group and esterification with ethanol. Advanced synthetic techniques such as transition metal catalysis and asymmetric synthesis have been employed to improve the efficiency and selectivity of these reactions.

In addition to its synthetic significance, ethyl 2-(1-amino-3,3-dimethylcyclobutyl)acetate has shown promise in preclinical studies as a potential precursor for bioactive molecules. Researchers have explored its use in generating derivatives with antimicrobial, anti-inflammatory, and anticancer properties. The structural diversity offered by this compound allows for the exploration of multiple pharmacological targets, making it a valuable asset in drug discovery pipelines.

The growing body of evidence supporting the utility of cycloalkyl-containing compounds in medicine underscores the importance of continued research into molecules like ethyl 2-(1-amino-3,3-dimethylcyclobutyl)acetate. Future studies should focus on optimizing synthetic routes, exploring novel derivatives, and evaluating their biological activity in vitro and in vivo. Such efforts will contribute to the development of next-generation therapeutics that address unmet medical needs.

In conclusion, ethyl 2-(1-amino-3,3-dimethylcyclobutyl)acetate (CAS No. 1994519-00-4) represents a significant advancement in chemical pharmaceuticals due to its unique structural features and potential applications. Its role as a versatile intermediate in drug synthesis and its promise as a precursor for bioactive agents highlight its importance in ongoing research efforts. As our understanding of molecular structure-function relationships continues to evolve, compounds like this will play an increasingly crucial role in shaping the future of medicine.